Cas no 61157-19-5 (Silane, 1,4-phenylenebis[dimethyl(2-propynyloxy)-)

• Product Name: Silane, 1,4-phenylenebis[dimethyl(2-propynyloxy)-
• CAS No: 61157-19-5
• MF: C₁₆H₂₂O₂Si₂
• MW: 302.515686511993
• CID: 490215
• PubChem ID: 71398838
• Update Time: 2025-04-19

Silane, 1,4-phenylenebis[dimethyl(2-propynyloxy)- Chemical and Physical Properties

Names and Identifiers

• [4-[dimethyl(prop-2-ynoxy)silyl]phenyl]-dimethyl-prop-2-ynoxysilane
• DTXSID50820235
• 61157-19-5
• (1,4-Phenylene)bis{dimethyl[(prop-2-yn-1-yl)oxy]silane}
• Silane, 1,4-phenylenebis[dimethyl(2-propynyloxy)-

• Inchi： 1S/C16H22O2Si2/c1-7-13-17-19(3,4)15-9-11-16(12-10-15)20(5,6)18-14-8-2/h1-2,9-12H,13-14H2,3-6H3
• InChI Key： CFEXMBDRBVVENP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(=CC=1)[Si](C)(C)OCC#C)OCC#C

Computed Properties

• Exact Mass: 302.11586
• Monoisotopic Mass: 302.11583301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46